Cas no 2304924-28-3 (4-Bromo-6-fluoro-5-methylindole)

• Product Name: 4-Bromo-6-fluoro-5-methylindole
• CAS No: 2304924-28-3
• MF: C₉H₇BrFN
• MW: 228.06098484993
• MDL: MFCD32693236
• CID: 5155204
• Update Time: 2025-07-02

4-Bromo-6-fluoro-5-methylindole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-fluoro-5-methylindole

• MDL： MFCD32693236
• Inchi： 1S/C9H7BrFN/c1-5-7(11)4-8-6(9(5)10)2-3-12-8/h2-4,12H,1H3
• InChI Key： PRKDWPZKMRLKQD-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=C(C)C(F)=C2)C=C1

Additional information on 4-Bromo-6-fluoro-5-methylindole

Comprehensive Overview of 4-Bromo-6-fluoro-5-methylindole (CAS No. 2304924-28-3)

4-Bromo-6-fluoro-5-methylindole (CAS No. 2304924-28-3) is a halogenated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic aromatic compounds, which are widely utilized in drug discovery and material science. The presence of bromine and fluorine substituents enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The molecular structure of 4-Bromo-6-fluoro-5-methylindole features a five-membered nitrogen-containing ring fused to a benzene ring, with bromine and fluorine atoms strategically positioned to influence electronic distribution. This arrangement is critical for its bioactivity and binding affinity to biological targets. Recent studies highlight its role in the development of small-molecule drugs, especially in oncology and neurology. For instance, its derivatives are being explored as potential EGFR inhibitors, a hot topic in cancer therapy due to the rising prevalence of resistant mutations.

In the context of green chemistry, 4-Bromo-6-fluoro-5-methylindole is also being investigated for its compatibility with sustainable synthesis methods. With increasing environmental regulations, researchers are focusing on catalysis and solvent-free reactions to minimize waste. This aligns with the broader industry trend toward eco-friendly manufacturing, a frequently searched topic among chemists and environmental scientists. The compound’s stability under mild conditions further supports its suitability for such applications.

Another area of interest is the compound’s potential in material science. Its electron-withdrawing groups make it a candidate for designing organic semiconductors and photovoltaic materials. As renewable energy gains traction, searches for organic photovoltaics and conductive polymers have surged, positioning 4-Bromo-6-fluoro-5-methylindole as a relevant subject in cutting-edge research. Its derivatives could contribute to advancements in flexible electronics and light-emitting diodes (LEDs).

From a commercial perspective, the demand for high-purity indole derivatives like 4-Bromo-6-fluoro-5-methylindole is rising, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Suppliers often highlight its batch consistency and scalability, addressing common queries about bulk availability and cost-effectiveness. Analytical techniques such as HPLC and NMR are routinely employed to ensure quality, a detail frequently sought by procurement specialists.

In summary, 4-Bromo-6-fluoro-5-methylindole (CAS No. 2304924-28-3) is a versatile compound with multifaceted applications in drug development, green chemistry, and advanced materials. Its structural features and reactivity profile make it a focal point for interdisciplinary research, resonating with current trends in precision medicine and sustainable technology. As scientific inquiries evolve, this compound is poised to remain a key player in innovation-driven industries.